Cas no 63719-09-5 (methyl (8beta,10xi)-6-propylergoline-8-carboxylate)

• Product name: methyl (8beta,10xi)-6-propylergoline-8-carboxylate
• CAS No: 63719-09-5
• MF: C₁₉H₂₄N₂O₂
• MW: 312.40606
• CID: 1667543
• PubChem ID: 182385

methyl (8beta,10xi)-6-propylergoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (8beta,10xi)-6-propylergoline-8-carboxylate
• DTXSID90980160
• Methyl 6-propyldihydronorlysergate
• SCHEMBL7280210
• 63719-09-5
• Methyl 6-propylergoline-8-carboxylate
• Norlysergic acid, 6-propyldihydro-, methyl ester

• Inchi： InChI=1S/C19H24N2O2/c1-3-7-21-11-13(19(22)23-2)8-15-14-5-4-6-16-18(14)12(10-20-16)9-17(15)21/h4-6,10,13,15,17,20H,3,7-9,11H2,1-2H3/t13-,15?,17-/m1/s1
• InChI Key： GRLSDNSCSUYLMG-GWHNWCKOSA-N
• SMILES： CCCN1CC(CC2C1CC3=CNC4=CC=CC2=C34)C(=O)OC

Computed Properties

• Exact Mass: 312.18392
• Monoisotopic Mass: 312.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 45.33